4-methyl-6-{[(4-methyl-2-quinolinyl)thio]acetyl}-2H-1,4-benzoxazin-3(4H)-one

• IUPAC Name: 4-methyl-6-[2-(4-methylquinolin-2-yl)sulfanylacetyl]-1,4-benzoxazin-3-one
• InChI: InChI=1S/C21H18N2O3S/c1-13-9-20(22-16-6-4-3-5-15(13)16)27-12-18(24)14-7-8-19-17(10-14)23(2)21(25)11-26-19/h3-10H,11-12H2,1-2H3
• InChI Key: RJUOHRLWRAEIRB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=CC=CC=C12)SCC(=O)C3=CC4=C(C=C3)OCC(=O)N4C
• Molecular Formula: C21H18N2O3S
• Molecular Weight: 378.4 g/mol

Description

4-methyl-6-{[(4-methyl-2-quinolinyl)thio]acetyl}-2H-1,4-benzoxazin-3(4H)-one is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound has been shown to have a variety of biochemical and physiological effects, and its mechanism of action has been the subject of much research. In

Mechanism of Action

The mechanism of action of 4-methyl-6-{[(4-methyl-2-quinolinyl)thio]acetyl}-2H-1,4-benzoxazin-3(4H)-one is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in the growth and spread of cancer cells. This compound has also been shown to have antioxidant properties, which may contribute to its anti-cancer effects.
Biochemical and Physiological Effects:
4-methyl-6-{[(4-methyl-2-quinolinyl)thio]acetyl}-2H-1,4-benzoxazin-3(4H)-one has a variety of biochemical and physiological effects. In addition to its anti-cancer and antioxidant properties, this compound has been shown to have anti-inflammatory effects, which may make it useful in the treatment of inflammatory disorders. This compound has also been shown to have neuroprotective effects, which may make it useful in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-methyl-6-{[(4-methyl-2-quinolinyl)thio]acetyl}-2H-1,4-benzoxazin-3(4H)-one in lab experiments is that it is a synthetic compound, which means that it can be easily produced in large quantities. This makes it a cost-effective option for researchers. However, one of the limitations of using this compound in lab experiments is that its mechanism of action is not fully understood, which can make it difficult to interpret the results of experiments.

Future Directions

There are many future directions for the study of 4-methyl-6-{[(4-methyl-2-quinolinyl)thio]acetyl}-2H-1,4-benzoxazin-3(4H)-one. One area of future research could be to further explore its anti-cancer properties and its potential use in the treatment of various types of cancer. Another area of future research could be to investigate its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, future research could focus on identifying the precise mechanism of action of this compound, which could lead to the development of more effective treatments for a variety of diseases and disorders.

Synthesis Methods

The synthesis of 4-methyl-6-{[(4-methyl-2-quinolinyl)thio]acetyl}-2H-1,4-benzoxazin-3(4H)-one involves a multi-step process. The first step involves the reaction of 4-methyl-2-quinoline thiol with acetic anhydride to form 4-methyl-2-quinoline thioacetate. This intermediate is then reacted with 2-hydroxybenzaldehyde to form 4-methyl-6-{[(4-methyl-2-quinolinyl)thio]acetyl}-2H-1,4-benzoxazin-3(4H)-one.

Scientific Research Applications

4-methyl-6-{[(4-methyl-2-quinolinyl)thio]acetyl}-2H-1,4-benzoxazin-3(4H)-one has been used in a variety of scientific research applications. One of the most common applications is in the study of cancer. This compound has been shown to have anti-cancer properties and has been studied as a potential treatment for various types of cancer. In addition, this compound has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurological disorders.